2-Bromo-6-cyano-3-methoxybenzenesulfonyl chloride
Overview
Description
2-Bromo-6-cyano-3-methoxybenzenesulfonyl chloride (2-Br-6-CN-3-MBSC) is an organosulfur compound that is commonly used in organic synthesis. It is a useful reagent for the synthesis of numerous compounds, including amino acids, peptides, and other organosulfur compounds. In addition, 2-Br-6-CN-3-MBSC has been used in a variety of scientific research applications, such as in the synthesis of nucleosides, nucleotides, and other biomolecules.
Mechanism of Action
2-Br-6-CN-3-MBSC acts as a nucleophile, meaning that it is capable of forming covalent bonds with electrophilic species. This property allows it to react with a variety of electrophilic compounds, such as carbonyl compounds, halides, and other functional groups. When 2-Br-6-CN-3-MBSC reacts with an electrophile, a covalent bond is formed between the two species.
Biochemical and Physiological Effects
2-Br-6-CN-3-MBSC has been studied for its potential biochemical and physiological effects. Studies have shown that 2-Br-6-CN-3-MBSC can inhibit the activity of enzymes involved in the metabolism of drugs and other compounds. In addition, 2-Br-6-CN-3-MBSC has been shown to have anti-inflammatory and anti-tumor effects in animal models.
Advantages and Limitations for Lab Experiments
2-Br-6-CN-3-MBSC is a useful reagent for organic synthesis in the laboratory. It is relatively inexpensive and is readily available from chemical suppliers. In addition, it has a relatively low toxicity and is stable under a variety of conditions. However, it is not suitable for use in the synthesis of compounds that are sensitive to oxidation or hydrolysis.
Future Directions
The use of 2-Br-6-CN-3-MBSC in organic synthesis is an area of active research. Potential future directions include the development of new synthesis methods, the exploration of new applications, and the investigation of its physiological effects. In addition, research is ongoing to explore the potential use of 2-Br-6-CN-3-MBSC in the synthesis of compounds with biological activity, such as antiviral agents and antibiotics. Finally, further research is needed to explore the potential use of 2-Br-6-CN-3-MBSC in the synthesis of peptides, amino acids, and other organosulfur compounds.
Scientific Research Applications
2-Br-6-CN-3-MBSC has been used in a variety of scientific research applications, such as in the synthesis of nucleosides, nucleotides, and other biomolecules. In addition, it has been used in the synthesis of peptides, amino acids, and other organosulfur compounds. Furthermore, 2-Br-6-CN-3-MBSC has been used in the synthesis of organic compounds with biological activity, such as antiviral agents and antibiotics.
properties
IUPAC Name |
2-bromo-6-cyano-3-methoxybenzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrClNO3S/c1-14-6-3-2-5(4-11)8(7(6)9)15(10,12)13/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PSBDEUISNKPSIX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)C#N)S(=O)(=O)Cl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrClNO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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